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yl)cyclohexanecarboxylic acid

Cat. No.: B11907992

Get Quote

Abstract & Strategic Rationale
The incorporation of constrained azetidine rings into cyclohexane scaffolds improves metabolic

stability and vectoral positioning of pharmacophores. However, the direct synthesis of 3-
(Azetidin-3-yl)cyclohexanecarboxylic acid is complicated by the need to control the relative

stereochemistry (cis/trans) of the cyclohexane ring and the handling of the strained azetidine

core.

This protocol details a convergent, 4-step scale-up route capable of delivering multi-gram to

kilogram quantities. Unlike linear approaches, this strategy employs a Negishi cross-coupling

between a stable azetidinyl-zinc reagent and a cyclohexenyl triflate. This creates an sp³-sp²

bond that is subsequently reduced, allowing for diastereoselective control during the

hydrogenation step.

Key Advantages of This Route:
Safety: Avoids the use of hazardous diazo or azide intermediates common in primary

azetidine ring formations.
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Scalability: Utilizes commercially available tert-butyl 3-iodoazetidine-1-carboxylate and

methyl 3-oxocyclohexanecarboxylate.

Stereocontrol: The hydrogenation step allows access to defined diastereomers (cis/trans)

based on catalyst selection.

Retrosynthetic Analysis
The retrosynthetic logic disconnects the molecule at the C3-C3' bond connecting the two rings.

We trace the target back to an Azetidinyl Zinc Reagent and a Vinyl Triflate.

Starting Materials

Target:
3-(Azetidin-3-yl)cyclohexanecarboxylic acid

Precursor:
N-Boc-3-(azetidin-3-yl)cyclohexanecarboxylic acid

Deprotection (TFA)

Coupled Alkene:
Methyl 3-(N-Boc-azetidin-3-yl)cyclohex-3-enecarboxylate

Hydrogenation (H2, Pd/C)

Nucleophile:
(N-Boc-azetidin-3-yl)zinc iodide

Negishi Coupling
(Pd or Ni cat.)

Electrophile:
Methyl 3-(trifluoromethylsulfonyloxy)

cyclohex-3-enecarboxylate

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection strategy highlighting the convergent Negishi coupling.
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Detailed Experimental Protocols
Step 1: Synthesis of Vinyl Triflate Electrophile
Objective: Activate the ketone of methyl 3-oxocyclohexanecarboxylate.

Reagents: Methyl 3-oxocyclohexanecarboxylate (1.0 equiv), Triflic anhydride (Tf₂O, 1.1

equiv), 2,6-Lutidine (1.2 equiv), DCM (anhydrous).

Scale: 100 g input.

Protocol:

Charge a 2L jacketed reactor with Methyl 3-oxocyclohexanecarboxylate (100 g) and

anhydrous DCM (1.0 L). Cool to -78 °C.

Add 2,6-Lutidine dropwise, maintaining internal temperature < -70 °C.

Add Triflic anhydride (Tf₂O) dropwise over 2 hours via addition funnel. Caution: Tf₂O is

corrosive and fumes.

Allow the mixture to warm to 0 °C over 4 hours.

Quench: Pour into ice-cold saturated NaHCO₃ solution.

Workup: Separate phases. Wash organic layer with 1M citric acid (to remove lutidine), then

brine. Dry over MgSO₄ and concentrate.

Purification: Flash chromatography (Hexane/EtOAc) or distillation if stable.

Checkpoint: ¹H NMR should show disappearance of ketone and appearance of vinyl

proton (~5.7 ppm).

Step 2: Preparation of Azetidinyl Zinc Reagent
Objective: Generate the nucleophilic partner from tert-butyl 3-iodoazetidine-1-carboxylate.

Reagents:tert-Butyl 3-iodoazetidine-1-carboxylate (1.0 equiv), Zinc dust (activated, 1.5

equiv), LiCl (1.5 equiv), THF (anhydrous).
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Note: The use of Knochel’s conditions (Zn/LiCl) is crucial for stabilizing the secondary alkyl

zinc species.

Protocol:

Activation: In a flame-dried Schlenk flask, dry LiCl (anhydrous) under vacuum at 150 °C for 1

hour. Cool and add activated Zinc dust.

Add dry THF. Add 5 mol% 1,2-dibromoethane and heat to reflux for 1 minute to activate Zn.

Then add 5 mol% TMSCl.

Add a solution of N-Boc-3-iodoazetidine in THF dropwise at room temperature.

Stir at 25-30 °C for 2-4 hours.

Titration: Aliquot a sample and quench with iodine to verify consumption of iodide and

formation of the zinc reagent (titrate with I₂).

Step 3: Negishi Cross-Coupling
Objective: Form the C-C bond between the azetidine and cyclohexane rings.

Reagents: Vinyl Triflate (from Step 1, 1.0 equiv), Azetidinyl Zinc Reagent (from Step 2, 1.2

equiv), Pd(dppf)Cl₂·DCM (3 mol%), THF.

Protocol:

In a reactor, dissolve the Vinyl Triflate and Pd(dppf)Cl₂ in THF. Purge with Argon.

Add the Azetidinyl Zinc Reagent solution (freshly prepared) dropwise via cannula or pump at

0 °C.

Warm to room temperature and stir for 12 hours. Alternatively, heat to 50 °C if reaction is

sluggish.

Quench: Add saturated NH₄Cl solution carefully.

Workup: Extract with EtOAc. Wash with water and brine.
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Purification: Silica gel chromatography. The product Methyl 3-(N-Boc-azetidin-3-yl)cyclohex-

3-enecarboxylate is an oil that solidifies upon standing.

Step 4: Hydrogenation & Deprotection
Objective: Saturate the alkene and remove protecting groups.

A. Hydrogenation:

Dissolve the alkene intermediate in MeOH/EtOAc (1:1).

Add 10% Pd/C (5 wt% loading).

Hydrogenate at 50 psi H₂ for 12 hours.

Stereocontrol Note: Pd/C typically favors cis-addition. If the trans-isomer is required,

thermodynamic equilibration (using NaOMe in MeOH) of the ester after hydrogenation

may be necessary before hydrolysis.

Filter through Celite and concentrate.

B. Hydrolysis & Deprotection:

Saponification: Treat the ester with LiOH (3 equiv) in THF/Water (3:1) at RT for 4 hours.

Acidify to pH 4 to precipitate the N-Boc acid.

Boc-Removal: Dissolve the N-Boc acid in DCM/TFA (4:1) or 4M HCl in Dioxane. Stir for 2

hours.

Isolation: Concentrate to dryness. Triturate with diethyl ether to obtain the final product as a

salt (e.g., TFA salt or HCl salt).

Free Base: If the zwitterion is needed, pass through an ion-exchange resin (Dowex 50W).

Process Data Summary
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Parameter
Step 1
(Triflate)

Step 2 (Zn
Formation)

Step 3
(Coupling)

Step 4
(Hydrog./Depr
ot.)

Yield (Typical) 85-92% >95% (in situ) 70-80%
85-90% (over 2

steps)

Key Impurity
Hydrolysis

product (ketone)
Unreacted Iodide

Homocoupling of

Zn

Incomplete

reduction

Temp Range -78 °C to 0 °C 25 °C to 30 °C 0 °C to 50 °C RT

Safety Critical
Tf₂O handling

(corrosive)

Zn activation

(exotherm)

Air-sensitive

catalyst

H₂ gas

(flammability)

Visualized Process Flow

Step 1: Activation
Ketone -> Vinyl Triflate

(-78°C, Tf2O)
Step 3: Negishi Coupling
Formation of C-C Bond

(Pd cat.)

 Electrophile

Step 2: Metallation
Iodoazetidine -> Zn-Reagent

(Zn, LiCl)

 Nucleophile
Step 4: Reduction

Alkene -> Cyclohexane
(H2, Pd/C)

Step 5: Deprotection
Final Acid Formation

(LiOH then TFA)

Click to download full resolution via product page

Figure 2: Sequential process flow for the scale-up synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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